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Compound of Interest

Compound Name: Cesium hydroxide monohydrate

Cat. No.: B079797 Get Quote

For immediate assistance, contact your institution's Environmental Health and Safety (EHS)

department. In case of emergency, dial your local emergency number.

This technical support center provides essential safety information for researchers, scientists,

and drug development professionals working with Cesium Hydroxide Monohydrate
(CsOH·H₂O). Adherence to these guidelines is critical due to the compound's highly corrosive

and hazardous nature.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Cesium Hydroxide Monohydrate?

A1: Cesium Hydroxide Monohydrate is a strong base and is extremely corrosive.[1] The

primary hazards include:

Severe Skin Burns and Eye Damage: Direct contact can cause severe burns, inflammation,

blistering, and potentially irreversible eye damage leading to blindness.[2][3][4][5]

Respiratory Tract Irritation: Inhalation of dust can lead to severe irritation of the respiratory

tract, potentially causing lung damage, choking, or unconsciousness in cases of severe over-

exposure.[3]

Toxicity if Swallowed: Ingestion is harmful and can cause severe and permanent damage to

the digestive tract.[2][3][4][5]
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Hygroscopic and Reactive: It readily absorbs moisture from the air and is highly reactive.[1]

[2][4][6] It can react exothermically with water and is incompatible with strong acids and

certain metals.[4][7][8]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling Cesium
Hydroxide Monohydrate?

A2: A comprehensive PPE protocol is essential. The following should be worn at all times:

Eye and Face Protection: Chemical safety goggles and a face shield are required.[5]

Skin Protection: A lab coat, and appropriate chemical-resistant gloves (consult glove

compatibility charts for specific materials) are necessary to prevent skin contact.[2][3][5] For

large spills, a full suit may be required.

Respiratory Protection: In case of insufficient ventilation or when dust is generated, a

NIOSH-approved respirator is required.[3][5][9]

Q3: How should I properly store Cesium Hydroxide Monohydrate?

A3: Due to its reactive and hygroscopic nature, specific storage conditions are necessary:

Store in a cool, dry, and well-ventilated area.[2][4]

Keep containers tightly closed to prevent contact with air and moisture.[2][4][9]

Store in a separate safety storage cabinet or room designated for corrosive materials.

Keep away from incompatible materials such as strong acids, metals, and glass.[1][3][4][7]

Polyethylene containers are a suitable storage option.[1]

Q4: What should I do in case of a spill?

A4: The response to a spill depends on its size:

Small Spill: Use appropriate tools to carefully collect the spilled solid into a designated waste

container without creating dust.
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Large Spill: Evacuate the area and prevent entry.[10] Do not add water to the spill. Use a

water spray to reduce vapors if necessary, and dike the area to prevent runoff into sewers.

Contact your institution's EHS department for assistance with disposal.
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Issue Probable Cause Solution

Eye Contact
Accidental splash or airborne

dust.

Immediately flush eyes with

running water for at least 15

minutes, keeping eyelids open.

[2] Do not use an eye

ointment. Seek immediate

medical attention.[2]

Skin Contact
Direct contact with the solid or

its solution.

Remove contaminated clothing

immediately while protecting

your own hands. Flush the

affected skin with copious

amounts of water, followed by

washing with non-abrasive

soap.[3] For serious contact,

after washing, cover with an

anti-bacterial cream and seek

immediate medical attention.

Inhalation

Insufficient ventilation or

improper handling leading to

dust generation.

Move the victim to a well-

ventilated area to rest. If

breathing is difficult, administer

oxygen.[2][3] If the victim is not

breathing, perform artificial

respiration, but be aware that

mouth-to-mouth resuscitation

may be hazardous to the

provider if the material is toxic.

Seek immediate medical

attention.[2][3]

Ingestion
Accidental swallowing of the

substance.

Do NOT induce vomiting.[2] If

the person is conscious, have

them rinse their mouth with

water.[2][5] Seek immediate

medical attention.[2]
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Quantitative Data Summary
Property Value Source

Molecular Weight 167.93 g/mol [11][12]

Melting Point 272.3°C (decomposes) [4][9]

Specific Gravity 3.675 g/cm³

Acute Oral Toxicity (LD50, Rat) 570 mg/kg [9]

Acute Oral Toxicity (LD50,

Mouse)
800 mg/kg

Experimental Protocols: Standard Handling
Procedure
This protocol outlines the basic steps for safely handling Cesium Hydroxide Monohydrate in

a laboratory setting.

Preparation:

Ensure a safety shower and eyewash station are readily accessible.[2][3]

Confirm that the work area, preferably a chemical fume hood, has adequate ventilation.[2]

[3]

Don all required PPE as outlined in the FAQ section.

Handling:

Handle the container with care to avoid generating dust.[9]

Weigh the required amount in a designated area within the fume hood.

If making a solution, slowly add the Cesium Hydroxide Monohydrate to water, never the

other way around, as this can cause a violent exothermic reaction.

Post-Handling:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Cesium%20hydroxide%20monohydrate
https://www.chemimpex.com/products/12855
https://www.nbinno.com/?news/gp-cesium-hydroxide-monohydrate-properties-applications-and-safety
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/562505?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/562505?userType=undefined
https://www.benchchem.com/product/b079797?utm_src=pdf-body
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/cesium%20hydroxide%20-%20Acros.pdf
https://wiki.nanofab.ucsb.edu/w/images/4/4d/Cesium_Hydroxide_Monohydrate_MSDS.pdf
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/cesium%20hydroxide%20-%20Acros.pdf
https://wiki.nanofab.ucsb.edu/w/images/4/4d/Cesium_Hydroxide_Monohydrate_MSDS.pdf
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/562505?userType=undefined
https://www.benchchem.com/product/b079797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tightly seal the container immediately after use.[4]

Clean the work area thoroughly.

Dispose of any contaminated materials and waste according to your institution's

hazardous waste disposal procedures.[2][5]

Wash hands and any exposed skin thoroughly after handling.[5][13]

Safety Workflow Diagram
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Start: Handling
Cesium Hydroxide Monohydrate

Assess Hazards:
- Corrosive

- Toxic
- Reactive

Wear Appropriate PPE:
- Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat

- Respirator (if needed)

Use Engineering Controls:
- Fume Hood

- Proper Ventilation

Follow Safe Handling Procedures:
- Avoid dust

- Add solid to water slowly

Proper Storage:
- Tightly sealed container
- Cool, dry, ventilated area
- Away from incompatibles

Spill Occurs

No

Exposure Occurs

No

Dispose of Waste Properly

Spill Response:
- Evacuate (large spill)

- Contain
- Neutralize & Clean Up

- Contact EHS

Yes

End of Procedure

First Aid Measures:
- Eye: Flush with water 15 min
- Skin: Wash with soap & water
- Inhalation: Move to fresh air

- Ingestion: Do NOT induce vomiting

Yes

Seek Immediate
Medical Attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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